2-Benzyl-1-[(3-hydroxypropyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile

• Molecular Formula: C23H22N4O
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 2-benzyl-1-(3-hydroxypropylamino)-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C23H22N4O/c1-16-18(14-17-8-3-2-4-9-17)22(25-12-7-13-28)27-21-11-6-5-10-20(21)26-23(27)19(16)15-24/h2-6,8-11,25,28H,7,12-14H2,1H3
• InChI Key: HOXGTTHVPODHMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC3=CC=CC=C3N2C(=C1CC4=CC=CC=C4)NCCCO)C#N

Description

2-Benzyl-1-[(3-hydroxypropyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile is a complex heterocyclic compound that belongs to the benzimidazole family. Benzimidazoles are known for their diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory properties

Preparation Methods

The synthesis of 2-Benzyl-1-[(3-hydroxypropyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile typically involves multi-step reactions starting from commercially available precursors. The general synthetic route includes the following steps:

Formation of the Benzimidazole Core: This is usually achieved by the condensation of o-phenylenediamine with formic acid or its equivalents.

Introduction of the Pyrido Group: This step involves the cyclization of the benzimidazole core with appropriate reagents to form the pyrido[1,2-a]benzimidazole structure.

Industrial production methods may involve optimization of these steps to increase yield and purity, often using catalysts and specific reaction conditions to streamline the process .

Chemical Reactions Analysis

2-Benzyl-1-[(3-hydroxypropyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile undergoes several types of chemical reactions:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzimidazole and pyrido rings, using reagents like alkyl halides or acyl chlorides.

Scientific Research Applications

2-Benzyl-1-[(3-hydroxypropyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound has shown potential in biological assays for its antimicrobial and anticancer activities.

Medicine: It is being investigated for its potential as a therapeutic agent in the treatment of various diseases, including cancer and infectious diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Benzyl-1-[(3-hydroxypropyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes and receptors involved in cell proliferation and survival, such as kinases and G-protein coupled receptors.

Pathways: It modulates signaling pathways like the MAPK/ERK pathway, leading to the inhibition of cell growth and induction of apoptosis in cancer cells.

Comparison with Similar Compounds

2-Benzyl-1-[(3-hydroxypropyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile can be compared with other benzimidazole derivatives:

Similar Compounds: Compounds like 2-phenylbenzimidazole, 2-substituted benzimidazoles, and pyrimido[1,2-a]benzimidazoles share structural similarities

Uniqueness: The unique combination of the benzyl, hydroxypropylamino, and methyl groups in this compound provides distinct pharmacological properties and enhances its potential as a therapeutic agent.